BENGHE Safety Operating Guide

Check Availability & Pricing

Safe Disposal of Cyclo(his-pro): A Procedural
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyclo(his-pro)

Cat. No.: B1669413

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, step-by-step logistical information for
the operational disposal of Cyclo(his-pro), a cyclic dipeptide utilized in various research
applications.

Chemical and Physical Properties

A thorough understanding of a compound's properties is the first step toward safe handling and
disposal. The following table summarizes the key quantitative data for Cyclo(his-pro).[1][2][3]

[4]

Property Value Source
Molecular Formula C11H14N40O2 [L1[2113114]
Molecular Weight 234.25 g/mol [1112][3]
Appearance White to off-white solid powder  [2][3]
Melting Point 162-164 °C [3]
Solubility Soluble in water (= 30 mg/mL) [2]

Purity >98% (HPLC) [21[3]
Storage Temperature -20°C [2][3]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1669413?utm_src=pdf-interest
https://www.benchchem.com/product/b1669413?utm_src=pdf-body
https://www.benchchem.com/product/b1669413?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclo_his-pro
https://www.xcessbio.com/products/m28805
https://www.sigmaaldrich.com/US/en/product/sial/smb01324
https://www.scbt.com/p/cyclo-his-pro-53109-32-3
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclo_his-pro
https://www.xcessbio.com/products/m28805
https://www.sigmaaldrich.com/US/en/product/sial/smb01324
https://www.scbt.com/p/cyclo-his-pro-53109-32-3
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclo_his-pro
https://www.xcessbio.com/products/m28805
https://www.sigmaaldrich.com/US/en/product/sial/smb01324
https://www.xcessbio.com/products/m28805
https://www.sigmaaldrich.com/US/en/product/sial/smb01324
https://www.sigmaaldrich.com/US/en/product/sial/smb01324
https://www.xcessbio.com/products/m28805
https://www.xcessbio.com/products/m28805
https://www.sigmaaldrich.com/US/en/product/sial/smb01324
https://www.xcessbio.com/products/m28805
https://www.sigmaaldrich.com/US/en/product/sial/smb01324
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Disposal Protocol

While specific disposal instructions for Cyclo(his-pro) are not extensively documented, the
following procedure is based on standard laboratory practices for non-hazardous chemical
waste. It is imperative to consult your institution's specific safety guidelines and local
regulations before proceeding.

Step 1: Personal Protective Equipment (PPE)

Before handling Cyclo(his-pro), ensure you are wearing appropriate PPE:
o Safety goggles

o Chemical-resistant gloves (e.g., nitrile)

e Laboratory coat

Step 2: Waste Segregation

Proper waste segregation is critical to prevent accidental chemical reactions and ensure
compliant disposal.

e Solid Waste:

o Place unused or expired Cyclo(his-pro) powder into a designated, clearly labeled
hazardous waste container for solid chemical waste.

o Contaminated materials such as weigh boats, spatulas, and empty vials should also be
disposed of in this container.

e Liquid Waste:

o Agqueous solutions of Cyclo(his-pro) should be collected in a designated hazardous
waste container for non-halogenated organic waste.

o Do not pour solutions down the drain unless explicitly permitted by your institution's
environmental health and safety (EHS) office. Given its biological activity, it is prudent to
avoid introducing it into the water system.
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Step 3: Container Labeling

All waste containers must be accurately and clearly labeled. The label should include:
e The words "Hazardous Waste"

o The full chemical name: "Cyclo(his-pro)" or "Cyclo(histidyl-proline)"

e The concentration (if in solution)

e The primary hazards (though not highly reactive, it is good practice to note it is a biologically
active compound)

e The date the waste was first added to the container
Step 4: Storage of Waste

Store the sealed and labeled waste containers in a designated satellite accumulation area
(SAA) or your laboratory's main hazardous waste storage area. This area should be:

e Secure and under the control of laboratory personnel
e Away from general laboratory traffic

¢ In a secondary containment bin to prevent spills
Step 5: Waste Pickup and Disposal

Arrange for the collection of the hazardous waste through your institution's EHS department.
They will ensure the waste is transported to a licensed disposal facility for proper treatment and
disposal, typically via incineration.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Cyclo(his-pro).
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Caption: Disposal workflow for Cyclo(his-pro).
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By adhering to these procedures, you contribute to a safe and compliant laboratory
environment. Always prioritize safety and consult your institution's specific guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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